Cas no 2649067-44-5 (4-(isocyanatomethyl)-1H-indole)

• Product Name: 4-(isocyanatomethyl)-1H-indole
• CAS No: 2649067-44-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6173396
• PubChem ID: 117276937
• Update Time: 2025-10-29

4-(isocyanatomethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(isocyanatomethyl)-1H-indole
• EN300-1794294
• 2649067-44-5

• Inchi： 1S/C10H8N2O/c13-7-11-6-8-2-1-3-10-9(8)4-5-12-10/h1-5,12H,6H2
• InChI Key： JSPAXUJZIWZXCF-UHFFFAOYSA-N
• SMILES： O=C=NCC1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(isocyanatomethyl)-1H-indole

Comprehensive Overview of 4-(Isocyanatomethyl)-1H-Indole (CAS No. 2649067-44-5): Properties, Applications, and Industry Insights

4-(Isocyanatomethyl)-1H-Indole (CAS No. 2649067-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the indole derivatives family, a class of heterocyclic compounds widely studied for their biological activity. With the increasing demand for novel drug candidates and small-molecule therapeutics, researchers are exploring the potential of 4-(isocyanatomethyl)-1H-indole as a building block in medicinal chemistry.

The isocyanate functional group (-NCO) in this compound makes it a valuable intermediate for synthesizing urea and carbamate derivatives, which are pivotal in designing enzyme inhibitors and receptor modulators. Recent studies highlight its role in developing anticancer agents and neuroprotective compounds, aligning with the growing interest in targeted therapy and precision medicine. Additionally, its indole core is structurally similar to tryptophan, enabling interactions with biological systems.

From an industrial perspective, 4-(isocyanatomethyl)-1H-indole is synthesized through controlled reactions involving indole-4-carbaldehyde and phosgene alternatives, ensuring safety and scalability. Its stability under inert conditions and compatibility with green chemistry principles make it suitable for sustainable production. Researchers frequently search for "CAS 2649067-44-5 solubility" or "4-(isocyanatomethyl)-1H-indole synthesis protocol," reflecting its technical relevance.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its binding affinity for GPCRs (G-protein-coupled receptors) and kinase targets, streamlining early-stage research. Moreover, its potential applications in crop protection chemicals are being explored, addressing global concerns about food security and sustainable agriculture.

Quality control of 2649067-44-5 involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring purity for research use. Suppliers often provide "high-purity 4-(isocyanatomethyl)-1H-indole" to meet stringent laboratory standards. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains critical for commercialization.

In conclusion, 4-(isocyanatomethyl)-1H-indole exemplifies the intersection of chemical innovation and biomedical advancement. Its versatility and alignment with cutting-edge research priorities ensure its continued relevance in scientific and industrial applications.